Cas no 869535-74-0 (1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine
• CAS No: 869535-74-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6447666
• PubChem ID: 59789244
• Update Time: 2025-06-12

1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine
• 869535-74-0
• 1-[2-(4-methoxyphenyl)ethyl]cyclopropan-1-amine
• 1-[2-(4-methoxy-phenyl)-ethyl]-cyclopropylamine
• SCHEMBL1824117
• EN300-1847353
• NHQRUDOGKYINCS-UHFFFAOYSA-N

• Inchi： 1S/C12H17NO/c1-14-11-4-2-10(3-5-11)6-7-12(13)8-9-12/h2-5H,6-9,13H2,1H3
• InChI Key： NHQRUDOGKYINCS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCC1(CC1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine

Chemical Profile of 1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine (CAS No. 869535-74-0)

1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine, identified by the CAS number 869535-74-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an amine functional group, appended to an ethyl chain that is further substituted with a 4-methoxyphenyl moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its unique steric and electronic properties.

The presence of the cyclopropane ring in 1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine introduces a high degree of rigidity into the molecular framework, which can influence both the binding affinity and selectivity of the compound when interacting with biological targets. Cyclopropane-containing scaffolds have been increasingly studied for their potential to modulate enzyme activity and receptor binding, often leading to novel pharmacological effects. The 4-methoxyphenyl substituent, on the other hand, contributes an aromatic system that can engage in hydrophobic interactions and π-stacking, further enhancing the compound's ability to interact with biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the amine group in 1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine could serve as a key interaction point with polar residues in protein targets, while the cyclopropane ring may adopt specific orientations to optimize van der Waals contacts. This dual-mode interaction has been hypothesized to contribute to the compound's potential therapeutic efficacy.

In vitro studies have begun to explore the pharmacological profile of 1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine, focusing on its interactions with various enzymes and receptors relevant to human health. Preliminary data indicate that this compound exhibits moderate affinity for certain serine proteases, which are implicated in inflammatory pathways. The methoxy group on the phenyl ring may play a crucial role in modulating these interactions by influencing electronic distribution and solubility parameters.

The synthesis of 1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine presents unique challenges due to the strained nature of the cyclopropane ring. However, modern synthetic methodologies, including transition-metal-catalyzed reactions and organometallic chemistry, have provided efficient routes to construct such complex molecules. The development of these synthetic strategies not only facilitates access to this compound but also advances the broader field of heterocyclic chemistry.

From a medicinal chemistry perspective, the structural motifs present in 1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine offer a rich scaffold for derivatization. By modifying either the cyclopropane ring or the aromatic substituents, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. Such modifications are essential for optimizing drug-like characteristics, including solubility, metabolic stability, and target specificity.

The growing interest in cyclopropane-containing compounds is not without precedent; several natural products and synthetic analogs have demonstrated therapeutic potential in clinical settings. For instance, derivatives of cyclopropylamine have been investigated for their antimicrobial properties, while other cyclopropane-based molecules have shown promise in treating neurological disorders. These precedents underscore the importance of exploring new analogs like 1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine, which may unlock untapped therapeutic avenues.

As research continues to uncover new biological targets and mechanisms underlying human disease, compounds like 1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine will remain at the forefront of drug discovery efforts. The combination of innovative synthetic approaches with cutting-edge biophysical techniques ensures that our understanding of these molecules will continue to evolve rapidly. This dynamic interplay between chemistry and biology holds great promise for developing next-generation therapeutics.

The future directions for research on 1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine include exploring its potential as an intermediate in larger synthetic schemes and investigating its interactions with complex biological systems. High-throughput screening campaigns may identify novel bioactivities associated with this compound or its derivatives, further expanding its therapeutic potential. Additionally, advances in crystallography and spectroscopy will provide deeper insights into its molecular interactions at an atomic level.

In conclusion,1-2-(4-methoxyphenyl)ethylcyclopropan-1-amine (CAS No. 869535-74-0) represents a fascinating subject of study within pharmaceutical chemistry. Its unique structural features offer opportunities for innovation across multiple disciplines, from synthetic methodology to target engagement studies. As our understanding of molecular interactions continues to improve, compounds like this one will undoubtedly play a pivotal role in shaping future therapeutic strategies.